
The Antimicrobial Spectrum of Polyquaternium-
30: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: POLYQUATERNIUM-30

Cat. No.: B1176710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Polyquaternium-30 is a polymeric quaternary ammonium salt primarily utilized in the

cosmetics and personal care industry as a film-forming and antistatic agent. While the broader

class of polyquaternium compounds is known to exhibit antimicrobial properties, specific and

detailed technical data on the antimicrobial spectrum of Polyquaternium-30 is notably absent

in publicly available scientific literature. This guide provides a comprehensive overview of the

general antimicrobial mechanisms attributed to polyquaternium compounds, drawing parallels

from more extensively studied molecules like Polyquaternium-1, and transparently addresses

the current data gap for Polyquaternium-30.

General Antimicrobial Mechanism of
Polyquaternium Compounds
Polyquaterniums are cationic polymers. Their antimicrobial efficacy is largely attributed to their

positive charge, which facilitates electrostatic interactions with the negatively charged

components of microbial cell membranes, such as phospholipids in bacteria and fungi. This

interaction is believed to disrupt the integrity of the cell membrane, leading to increased

permeability, leakage of essential intracellular components like potassium ions, and ultimately,

cell lysis and death.
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General Antimicrobial Mechanism of Cationic Polymers
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Caption: Proposed mechanism of microbial cell membrane disruption by cationic

polyquaternium compounds.
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Antimicrobial Spectrum: An Extrapolation from
Polyquaternium-1
Due to the lack of specific data for Polyquaternium-30, the antimicrobial spectrum of the well-

documented Polyquaternium-1 is presented below for illustrative purposes. It is crucial to note

that these values are not representative of Polyquaternium-30 and should not be used as a

substitute for empirical testing.

Table 1: Lethal Concentrations of Polyquaternium-1 Against Various Microorganisms[1]

Microorganism Type
Lethal
Concentration
(µg/mL)

Exposure Time

Acanthamoeba

castellanii

(trophozoites)

Amoeba 40 3 hours

Acanthamoeba

castellanii (cysts)
Amoeba 400 3 hours

Aspergillus fumigatus Fungi 1000 30 minutes

Candida albicans Fungi 1000 30 minutes

Pseudomonas

aeruginosa

Gram-negative

Bacteria
50 5 minutes

Serratia marcescens
Gram-negative

Bacteria
200 5 minutes

Staphylococcus

aureus

Gram-positive

Bacteria
20 5 minutes

Experimental Protocols for Antimicrobial Efficacy
Testing
Standardized methodologies are employed to evaluate the antimicrobial properties of chemical

compounds. Should researchers wish to investigate the antimicrobial spectrum of
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Polyquaternium-30, the following experimental protocols are recommended.

1. Determination of Minimum Inhibitory Concentration (MIC):

Method: Broth microdilution or agar dilution method according to Clinical and Laboratory

Standards Institute (CLSI) guidelines.

Principle: To determine the lowest concentration of Polyquaternium-30 that inhibits the

visible growth of a microorganism after overnight incubation.

2. Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC):

Method: Sub-culturing from clear MIC tubes/wells onto agar plates.

Principle: To determine the lowest concentration of Polyquaternium-30 that results in a

≥99.9% reduction in the initial microbial inoculum.

3. Time-Kill Kinetics Assay:

Method: Exposing a standardized microbial suspension to a specific concentration of

Polyquaternium-30 and enumerating viable cells at various time points.

Principle: To assess the rate at which Polyquaternium-30 kills a specific microorganism.
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Workflow for Antimicrobial Efficacy Testing
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Caption: A generalized experimental workflow for assessing the antimicrobial efficacy of a test

compound.

Conclusion and Future Directions
There is currently insufficient scientific evidence to define the antimicrobial spectrum of

Polyquaternium-30. While it belongs to a class of compounds with known antimicrobial

properties, its primary application in the personal care industry is not as a preservative. For

drug development professionals and researchers, it is imperative to conduct empirical studies

to ascertain any intrinsic antimicrobial activity of Polyquaternium-30. The experimental

protocols outlined in this guide provide a foundational framework for such investigations. Future

research should focus on generating robust MIC, MBC/MFC, and time-kill kinetic data against a
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broad panel of clinically relevant bacteria and fungi to elucidate the true antimicrobial potential

of Polyquaternium-30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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